Cas no 2679838-82-3 (rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate)

• Product Name: rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate
• CAS No: 2679838-82-3
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 5619117
• PubChem ID: 165934232
• Update Time: 2025-05-25

rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate
• 2679838-82-3
• EN300-28294658
• rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate

• Inchi： 1S/C20H23NO3/c1-21(19(22)24-15-16-9-4-2-5-10-16)18-13-8-14-20(18,23)17-11-6-3-7-12-17/h2-7,9-12,18,23H,8,13-15H2,1H3/t18-,20-/m1/s1
• InChI Key： YIKAHRIXHZGCSK-UYAOXDASSA-N
• SMILES： O[C@@]1(C2C=CC=CC=2)CCC[C@H]1N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 325.16779360g/mol
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate

Comprehensive Overview of rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate (CAS No. 2679838-82-3): Properties, Applications, and Research Insights

The compound rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate (CAS No. 2679838-82-3) is a chiral carbamate derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a cyclopentyl ring and phenyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation.

One of the most searched questions about rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate revolves around its synthetic routes and optical purity. The compound's chirality is critical for its biological activity, and methods to achieve high enantiomeric excess (ee) are a hot topic in organic chemistry forums. Recent advancements in asymmetric catalysis and chiral resolution techniques have improved the efficiency of producing this compound, aligning with the growing demand for green chemistry and sustainable synthesis.

In the context of drug development, rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate has garnered attention for its potential role as a protease inhibitor or receptor modulator. Its carbamate functional group is a common pharmacophore in FDA-approved drugs, which fuels speculation about its therapeutic applications. Discussions on platforms like ResearchGate often highlight its similarity to known neurological agents, though further in vitro and in vivo studies are needed to validate these hypotheses.

From a material science perspective, the compound's stability under various pH conditions and thermal properties are frequently analyzed. Laboratories focusing on high-performance liquid chromatography (HPLC) methods for its quantification often share optimized protocols online. These discussions tie into broader trends like quality control in API manufacturing and the need for robust analytical validation standards.

The supply chain for CAS No. 2679838-82-3 is another trending topic, with researchers seeking reliable suppliers offering GMP-grade batches. Keywords like "bulk synthesis" and "custom synthesis" appear frequently in search queries, reflecting the compound's niche but growing market. Regulatory compliance, including REACH and FDA DMF filings, is also a recurring concern among industrial users.

Emerging applications in catalysis and ligand design further expand the compound's relevance. Computational chemists are exploring its molecular docking potential, while synthetic biologists investigate its compatibility with biocatalytic pathways. These interdisciplinary studies position rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate at the intersection of cutting-edge research areas.

Environmental fate studies of this compound are scarce but gaining traction, aligning with global interest in persistent organic pollutants (POPs) assessment. Its biodegradation profile and ecotoxicity data remain open questions, making it a candidate for future green chemistry evaluations.

In summary, rac-benzyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate represents a multifaceted research tool with untapped potential. Its combination of stereochemical richness, pharmacological relevance, and industrial applicability ensures continued interest across scientific communities. Ongoing studies will likely uncover new dimensions of its utility, particularly in precision medicine and sustainable chemistry initiatives.